Cas no 19438-63-2 (1,3-Isobenzofurandione, 3a,4,5,6-tetrahydro-6-methyl-)

• Product Name: 1,3-Isobenzofurandione, 3a,4,5,6-tetrahydro-6-methyl-
• CAS No: 19438-63-2
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 1386883
• PubChem ID: 71352977
• Update Time: 2025-04-20

1,3-Isobenzofurandione, 3a,4,5,6-tetrahydro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione, 3a,4,5,6-tetrahydro-6-methyl-
• 6-methyl-3a,4,5,6-tetrahydro-2-benzofuran-1,3-dione
• DTXSID60777746
• 19438-63-2

• Inchi： 1S/C9H10O3/c1-5-2-3-6-7(4-5)9(11)12-8(6)10/h4-6H,2-3H2,1H3
• InChI Key： GAKMGDGSJARXDZ-UHFFFAOYSA-N
• SMILES： O1C(C2=CC(C)CCC2C1=O)=O

Computed Properties

• Exact Mass: 166.063
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37